2-cyclohexylpropan-1-amine

• CAS RN: 103254-49-5
• Molecular Formula: C9H19N
• Molecular Weight: 141.3

Description

Synthesis Analysis

The synthesis of amines like 2-cyclohexylpropan-1-amine can be achieved by various methods. One common method is the reduction of nitriles or amides and nitro compounds. Alkylation of primary and secondary amines using a primary alkyl halide is another method.

Molecular Structure Analysis

The molecular structure of 2-cyclohexylpropan-1-amine can be represented by the InChI code 1S/C9H19N/c1-8(7-10)9-5-3-2-4-6-9/h8-9H,2-7,10H2,1H3. Its molecular weight is 141.26.

Chemical Reactions Analysis

Amines like 2-cyclohexylpropan-1-amine can undergo various reactions. They can be alkylated by reaction with a primary alkyl halide. They can also be acylated by nucleophilic acyl substitution reaction with an acid chloride or an acid anhydride to yield an amide.

Physical And Chemical Properties Analysis

2-cyclohexylpropan-1-amine is a liquid at room temperature. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Enantioselective Synthesis

2-cyclohexylpropan-1-amine is utilized in the enantioselective synthesis of bioactive molecules. For instance, it is involved in the catalyzed α-carbon amination of chloroaldehydes, leading to the formation of optically enriched dihydroquinoxalines. These compounds are significant as they are core structures in various natural products and synthetic bioactive molecules (Ruoyan Huang et al., 2019).

Radical Transfer Hydroamination

The compound is essential in radical transfer hydroaminations, especially of unactivated and electron-rich double bonds. This process involves using aminated cyclohexadienes, including 2-cyclohexylpropan-1-amine, which demonstrates good to excellent anti-Markovnikov selectivity. Such reactions accommodate various functional groups and are insightful in the field of organic chemistry (Joyram Guin et al., 2007).

Photochemical Applications

In photochemistry, 2-cyclohexylpropan-1-amine is involved in the study of amino-linked bichromophoric anthracenes. Its fluorescence and photochemical properties are of particular interest, especially in understanding intramolecular exciplex formation and cycloaddition reactions (Y. Mori & K. Maeda, 1997).

Aromatization Reactions

The compound also plays a role in aromatization reactions. For example, 2-cyclohexylpropan-1-amine is involved in the iodination and aromatization of 2-cyclohexenones, leading to the formation of N-alkyl-2-iodoanilines. This process demonstrates its utility in synthetic organic chemistry (S. Hegde et al., 2001).

Catalyst in Reductive Amination

In the field of catalysis, 2-cyclohexylpropan-1-amine is used in the reductive amination of ketones. It's particularly effective in the production of cyclopentylamine, a valuable chemical in pesticides, cosmetics, and medicines (Wanjun Guo et al., 2019).

Cyclization Reactions

It also finds application in cyclization reactions, like the ring-opening cyclization of cyclohexane-1,3-dione-2-spirocyclopropanes with primary amines. This process is significant for creating substituted indole derivatives (H. Nambu et al., 2014).

Safety and Hazards

2-cyclohexylpropan-1-amine is associated with several hazard statements including H227, H302, H314, and H335. It is recommended to prevent skin contact and to stay in the danger area only with self-contained breathing apparatus.

Mechanism of Action

Target of Action

It is known that many amines interact with various receptors in the body, influencing cellular function .

Mode of Action

Generally, amines can bind to receptors, triggering a cascade of biochemical reactions that lead to changes in cellular function .

Biochemical Pathways

Amines can participate in a variety of biochemical processes, including neurotransmission and regulation of physiological functions .

Pharmacokinetics

It is known that the pharmacokinetics of amines can be influenced by factors such as molecular size, lipophilicity, and the presence of functional groups .

Result of Action

Amines can have a wide range of effects at the molecular and cellular level, depending on their specific targets and mode of action .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of amines like 2-cyclohexylpropan-1-amine. Factors such as temperature, pH, and the presence of other substances can affect the stability and activity of the compound .